Cas no 5877-60-1 (1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene)

• Product Name: 1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene
• CAS No: 5877-60-1
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 949010
• PubChem ID: 292647
• Update Time: 2025-04-19

1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,4,5-trimethyl-3,6-dinitrobenzene
• 1-Brom-2,4,5-trimethyl-3,6-dinitro-benzol
• 1-bromo-2,4,5-trimethyl-3,6-dinitro-benzene
• 5-Brom-3,6-dinitro-pseudocumol
• AC1L6IG6
• AC1Q25F6
• AG-K-97911
• AR-1H8275
• Benzene, 1-bromo-2,4,5-trimethyl-3,6-dinitro-
• Benzene,4,5-trimethyl-3,6-dinitro-
• CTK1H2288
• NSC158557
• 5-Brom-3,6-dinitropseudocumol
• DTXSID40303486
• 5877-60-1
• NSC-158557
• 5-BROMO-3,6-DINITROPSEUDOCUMENE
• AKOS024333816

• Inchi： 1S/C9H9BrN2O4/c1-4-5(2)9(12(15)16)7(10)6(3)8(4)11(13)14/h1-3H3
• InChI Key： ZMHKCOHMNLOBFO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C)C(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.97457
• Monoisotopic Mass: 287.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.622
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.606
• PSA: 86.28
• LogP: 4.23710